Cas no 2093154-00-6 (Propargyl-PEG7-acid)

Propargyl-PEG7-acid is a functionalized polyethylene glycol (PEG) derivative featuring a terminal propargyl group and a carboxylic acid moiety, linked by a heptaethylene glycol spacer. This compound is particularly useful in bioconjugation and click chemistry applications due to its alkyne functionality, which enables efficient Cu(I)-catalyzed azide-alkyne cycloaddition (CuAAC) reactions. The PEG7 spacer enhances solubility and reduces steric hindrance, facilitating coupling with biomolecules. The carboxylic acid group allows further derivatization via amidation or esterification. Its well-defined structure and high purity make it suitable for precise modifications in drug delivery, surface functionalization, and polymer chemistry. The balanced hydrophilicity and reactivity of Propargyl-PEG7-acid contribute to its utility in interdisciplinary research.
Propargyl-PEG7-acid structure
Propargyl-PEG7-acid structure
Product Name:Propargyl-PEG7-acid
CAS No:2093154-00-6
MF:C18H32O9
MW:392.44128704071
CID:3044577
Update Time:2025-05-23

Propargyl-PEG7-acid Chemical and Physical Properties

Names and Identifiers

    • Propargyl-PEG7-acid
    • Propargyl-PEG6-CH2CH2COOH
    • 3-[2-[2-[2-[2-[2-(2-prop-2-ynoxyethoxy)ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]propanoic acid
    • Inchi: 1S/C18H32O9/c1-2-4-21-6-8-23-10-12-25-14-16-27-17-15-26-13-11-24-9-7-22-5-3-18(19)20/h1H,3-17H2,(H,19,20)
    • InChI Key: VCXGERMSMMAGNQ-UHFFFAOYSA-N
    • SMILES: O(CCOCCOCCOCC#C)CCOCCOCCOCCC(=O)O

Computed Properties

  • Exact Mass: 392.20463259 g/mol
  • Monoisotopic Mass: 392.20463259 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 22
  • Complexity: 367
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 392.4
  • XLogP3: -1.2
  • Topological Polar Surface Area: 102

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Additional information on Propargyl-PEG7-acid

Comprehensive Overview of Propargyl-PEG7-acid (CAS No. 2093154-00-6): Properties, Applications, and Innovations

Propargyl-PEG7-acid (CAS No. 2093154-00-6) is a high-purity polyethylene glycol (PEG) derivative featuring a terminal propargyl group and a carboxylic acid functional group. This bifunctional compound is widely utilized in bioconjugation, drug delivery, and materials science due to its unique click chemistry compatibility and water solubility. The PEG7 spacer enhances molecular flexibility, making it ideal for applications requiring controlled spacing between functional moieties. Researchers increasingly favor Propargyl-PEG7-acid for its ability to facilitate CuAAC reactions (Copper-Catalyzed Azide-Alkyne Cycloaddition), a cornerstone of modern bioconjugation strategies.

The growing demand for PEGylated compounds in pharmaceuticals has propelled interest in Propargyl-PEG7-acid, particularly for ADC development (Antibody-Drug Conjugates) and nanoparticle functionalization. Recent studies highlight its role in improving drug solubility and reducing immunogenicity—a critical concern addressed in next-generation therapeutics. Analytical techniques like HPLC purification and mass spectrometry confirm its >95% purity, meeting stringent requirements for biopharmaceutical applications.

Innovations in cancer therapeutics have spotlighted Propargyl-PEG7-acid as a linker for targeted drug delivery systems. Its pH-sensitive cleavage properties enable controlled payload release in tumor microenvironments, a feature extensively discussed in 2024 drug delivery research. The compound’s low cytotoxicity and renal clearance optimization further enhance its suitability for in vivo applications, aligning with trends toward precision medicine.

Beyond biomedicine, Propargyl-PEG7-acid finds utility in hydrogel fabrication and 3D bioprinting, where its crosslinking efficiency improves scaffold stability. Material scientists leverage its thermo-responsive behavior to design smart materials for wearable biosensors—an area gaining traction in digital health solutions. The compound’s ECM-mimicking properties (Extracellular Matrix) also support advancements in tissue engineering.

Quality control of Propargyl-PEG7-acid involves rigorous NMR characterization and end-group analysis to ensure batch-to-batch consistency. Suppliers now emphasize GMP-grade synthesis to meet regulatory standards for clinical-stage compounds. Storage recommendations typically suggest -20°C desiccated conditions to maintain stability, a detail frequently queried in research forums.

Emerging applications in diagnostic probe design utilize the compound’s fluorescent labeling potential via alkyne-azide cycloaddition. This aligns with the rising demand for multimodal imaging agents in cancer diagnostics. Recent publications demonstrate its use in PET tracer development, capitalizing on the propargyl group’s radiolabeling efficiency.

Environmental considerations drive interest in biodegradable PEG alternatives, yet Propargyl-PEG7-acid remains preferred for its proven biocompatibility. Life cycle assessments confirm its low ecotoxicity, addressing sustainability concerns in green chemistry initiatives. The compound’s scalable synthesis via etherification reactions further supports industrial adoption.

For researchers exploring surface modification techniques, Propargyl-PEG7-acid offers reliable self-assembled monolayer (SAM) formation on gold and silica substrates. This application gains relevance in biosensor development and microarray technologies, particularly for COVID-19 diagnostic platforms where precise biomolecule immobilization is critical.

The compound’s structure-activity relationship (SAR) continues to be refined through computational modeling, with molecular dynamics simulations predicting optimal PEG chain lengths for specific applications. These insights feed into the expanding PEGylation database resources frequently accessed by formulation scientists.

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